Cas no 2171665-04-4 (4-(2-acetamidoethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2-acetamidoethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171665-04-4
• MF: C₂₄H₂₇N₃O₆
• MW: 453.487686395645
• CID: 6360894
• PubChem ID: 165811721
• Update Time: 2025-06-11

4-(2-acetamidoethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-acetamidoethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(2-acetamidoethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1515412
• 2171665-04-4

• Inchi： 1S/C24H27N3O6/c1-15(28)25-12-13-26-23(31)21(10-11-22(29)30)27-24(32)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20-21H,10-14H2,1H3,(H,25,28)(H,26,31)(H,27,32)(H,29,30)
• InChI Key： XAHJRYCHPXUCGZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCNC(C)=O)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.18998559g/mol
• Monoisotopic Mass: 453.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 134Ų

Additional information on 4-(2-acetamidoethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Brief on 4-(2-acetamidoethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171665-04-4)

In recent years, the compound 4-(2-acetamidoethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171665-04-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of both Fmoc (9-fluorenylmethoxycarbonyl) and acetamidoethyl groups makes it particularly valuable for solid-phase peptide synthesis (SPPS), where protecting groups and functional handles are essential for controlled reactions.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel peptide-based therapeutics, particularly for targeting protein-protein interactions (PPIs). The study demonstrated that the incorporation of 4-(2-acetamidoethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid into peptide backbones significantly improved stability and bioavailability, addressing longstanding challenges in peptide drug delivery.

Another key area of research involves the use of this compound in the synthesis of peptidomimetics. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its utility in creating non-natural amino acid derivatives, which are pivotal for designing inhibitors of enzymes involved in diseases such as cancer and neurodegenerative disorders. The researchers reported enhanced binding affinity and selectivity when this compound was integrated into the peptidomimetic scaffold, underscoring its versatility in drug design.

From a methodological perspective, advancements in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled more precise characterization of 4-(2-acetamidoethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid and its derivatives. These techniques are critical for ensuring purity and consistency in large-scale production, as highlighted in a recent industry report by a leading pharmaceutical analytics firm.

Looking ahead, the potential applications of this compound extend beyond peptide synthesis. Emerging research suggests its utility in bioconjugation strategies, where it could serve as a linker for antibody-drug conjugates (ADCs) or other targeted therapies. Preliminary data from a 2024 conference presentation indicated promising results in vitro, though further in vivo validation is required.

In conclusion, 4-(2-acetamidoethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171665-04-4) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its role in peptide synthesis, drug design, and bioconjugation continues to evolve, driven by ongoing innovations in synthetic methodologies and analytical techniques. Future studies are expected to further elucidate its potential in therapeutic applications, solidifying its importance in the field.